2-chloro-N-phenylquinazolin-4-amine
Cat. No. B2613681
M. Wt: 255.71
InChI Key: AKKYWYCANLVLAS-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06316203B1
Procedure details
A solution of 2,4-dichloro-quinazoline (15 g), N,N-diisopropyl-ethylamine (24.9 ml) and aniline (7.5 ml) in isopropanol (75 ml) is heated to reflux for 45 min. The cold reaction mixture is filtered and the filtrate is concentrated in vacuo. The residue is crystallized from diethylether-toluene (1:1) to give 2-chloro-4-phenylamino-quinazoline, m.p. 194-196° C.
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[N:11]=[C:10](Cl)[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1.C(N(CC)C(C)C)(C)C.[NH2:22][C:23]1[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=1>C(O)(C)C>[Cl:1][C:2]1[N:11]=[C:10]([NH:22][C:23]2[CH:28]=[CH:27][CH:26]=[CH:25][CH:24]=2)[C:9]2[C:4](=[CH:5][CH:6]=[CH:7][CH:8]=2)[N:3]=1
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Inputs
Step One
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Name
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Quantity
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15 g
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Type
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reactant
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Smiles
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ClC1=NC2=CC=CC=C2C(=N1)Cl
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Name
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Quantity
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24.9 mL
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Type
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reactant
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Smiles
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C(C)(C)N(C(C)C)CC
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Name
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Quantity
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7.5 mL
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Type
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reactant
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Smiles
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NC1=CC=CC=C1
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Name
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Quantity
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75 mL
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Type
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solvent
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Smiles
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C(C)(C)O
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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to reflux for 45 min
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Duration
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45 min
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CUSTOM
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Type
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CUSTOM
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Details
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The cold reaction mixture
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FILTRATION
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Type
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FILTRATION
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Details
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is filtered
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CONCENTRATION
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Type
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CONCENTRATION
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Details
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the filtrate is concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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Details
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The residue is crystallized from diethylether-toluene (1:1)
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC1=NC2=CC=CC=C2C(=N1)NC1=CC=CC=C1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
